Methyl 2-(chlorocarbonyl)-6-nitrobenzoate

• CAS RN: 22351-62-8
• Molecular Formula: C9H6ClNO5
• Molecular Weight: 243.60 g/mol
• IUPAC Name: methyl 2-carbonochloridoyl-6-nitrobenzoate
• InChI: InChI=1S/C9H6ClNO5/c1-16-9(13)7-5(8(10)12)3-2-4-6(7)11(14)15/h2-4H,1H3
• InChI Key: QCUHIFBZUSEOIS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC=C1[N+](=O)[O-])C(=O)Cl

Description

Methyl 2-(chlorocarbonyl)-6-nitrobenzoate is a useful research compound. Its molecular formula is C9H6ClNO5 and its molecular weight is 243.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Oxalyl chloride (5.4 mL, 62.4 mmol) was added to a suspension of 3-nitro-phthalic acid 2-methyl ester (11.7 g, 52.0 mmol, Step A) in 150 mL of anhydrous CH2Cl2 at RT. A few drops of DMF were added, then the mixture was heated to reflux for 2 h, and cooled to RT. The mixture was washed with NaHCO3 (aq), brine, dried over MgSO4, filtered, and condensed to give the titled compound as a white solid.